Cas no 1261235-02-2 ({1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanol)

• Product Name: {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanol
• CAS No: 1261235-02-2
• MF: C₁₃H₁₇Cl₂NO
• MW: 274.186181783676
• CID: 2166309
• Update Time: 2025-08-05

{1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• [1-(2,4-Dichloro-benzyl)-piperidin-4-yl]-methanol
• (1-(2,4-Dichlorobenzyl)piperidin-4-yl)methanol
• [1-(2,4-Dichlorobenzyl)piperidin-4-yl]methanol
• SBB075697
• {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanol
• {1-[(2,4-dichlorophenyl)methyl]-4-piperidyl}methan-1-ol

• Inchi： 1S/C13H17Cl2NO/c14-12-2-1-11(13(15)7-12)8-16-5-3-10(9-17)4-6-16/h1-2,7,10,17H,3-6,8-9H2
• InChI Key： WZGZINOZGAXDME-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1CCC(CO)CC1)Cl

Computed Properties

• Exact Mass: 273.069
• Monoisotopic Mass: 273.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 368.3±27.0 °C at 760 mmHg
• Flash Point: 176.6±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

{1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanol

Compound CAS No. 1261235-02-2: {1-[(2,4-Dichlorophenyl)methyl]piperidin-4-yl}methanol

The compound with CAS No. 1261235-02-2, known as {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a chlorophenyl substituent and a hydroxymethyl group. The presence of the dichlorophenyl group imparts distinctive electronic and steric properties, making it a valuable building block in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of this compound in the development of novel catalysts for asymmetric synthesis. Researchers have demonstrated that the piperidine-based structure can serve as an effective chiral ligand, facilitating the enantioselective formation of complex organic molecules. This advancement has significant implications for the pharmaceutical industry, where the demand for enantiopure compounds is rapidly increasing. Moreover, the hydroxymethyl group in this compound enables it to participate in various types of chemical reactions, including nucleophilic substitutions and hydrogen bonding interactions, further expanding its utility in synthetic chemistry.

In addition to its role in catalysis, {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanol has been explored for its applications in polymer chemistry. The compound's ability to form stable covalent bonds with other monomers has led to the creation of novel polymeric materials with enhanced mechanical and thermal properties. These materials are being investigated for use in high-performance composites and advanced coatings, where durability and resistance to environmental factors are critical.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the dichlorophenol derivative. This is followed by a nucleophilic substitution reaction with a suitable piperidine derivative to introduce the hydroxymethyl group. The reaction conditions are carefully optimized to ensure high yields and excellent stereochemical control. Recent advancements in catalytic methods have further streamlined this process, making it more efficient and scalable for industrial applications.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate activity against certain enzymes involved in metabolic pathways. While its direct therapeutic applications are still under investigation, its structural versatility makes it a promising candidate for further exploration in drug discovery programs. Researchers are particularly interested in its potential as a lead compound for developing agents targeting specific cellular pathways associated with metabolic disorders.

The environmental impact of {1-[(2,4-dichlorophenyl strong>)methyl]< strong>piperidin strong>-4-yl}< strong>methanol strong>} has also been assessed in recent studies. Results indicate that the compound is relatively stable under standard environmental conditions, with limited potential for bioaccumulation. However, further research is needed to fully understand its long-term effects on ecosystems and to develop strategies for safe disposal and recycling.

In conclusion, CAS No. 1261235-02-2 represents a versatile and innovative compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research, offering new possibilities for drug development, material science, and catalytic processes. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.